N-cyclopropyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide

• IUPAC Name: N-cyclopropyl-2-[4-[ethyl(methylsulfonyl)amino]phenoxy]acetamide
• InChI: InChI=1S/C14H20N2O4S/c1-3-16(21(2,18)19)12-6-8-13(9-7-12)20-10-14(17)15-11-4-5-11/h6-9,11H,3-5,10H2,1-2H3,(H,15,17)
• InChI Key: DAJQGFUJDXUIJH-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)OCC(=O)NC2CC2)S(=O)(=O)C
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-cyclopropyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide is a useful research compound. Its molecular formula is C14H20N2O4S and its molecular weight is 312.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.11437830 g/mol and the complexity rating of the compound is 448. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry and Biological Activity

• Versatile Synthesis of Chiral Cyclopropane Units : The development of versatile cis- and trans-dicarbon-substituted chiral cyclopropane units highlights the synthesis of conformationally restricted analogues of histamine, showcasing the cyclopropane ring's utility in restricting the conformation of biologically active compounds to enhance activity and investigate bioactive conformations (Kazuta, Matsuda, & Shuto, 2002).

• COX-2 Inhibitors : A new series of methylsulfonyl and sulfamoyl acetamides demonstrated selective inhibition of the cyclooxygenase-2 (COX-2) isoform, highlighting the potential therapeutic applications of related compounds in inflammation and pain management (Consalvi et al., 2015).

• Antimicrobial Agents : The synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, aimed for use as antimicrobial agents, indicates the broader applicability of sulfonamide moieties in drug development for combating microbial infections (Darwish et al., 2014).

• Chemoselective Acetylation for Antimalarial Drugs : The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase, serves as an intermediate for the complete natural synthesis of antimalarial drugs, showcasing the compound's role in developing therapeutic agents (Magadum & Yadav, 2018).